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Compound of Interest

Compound Name: 2,5-Dichloropyridine-3,4-diamine

Cat. No.: B1321981 Get Quote

In-Depth Technical Safety Guide: 2,5-
Dichloropyridine-3,4-diamine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Dichloropyridine-3,4-diamine (CAS

No. 405230-94-6) is not readily available in public domains. This guide has been compiled

based on the safety data of structurally similar compounds, including other dichlorinated and

aminated pyridines. It is imperative to treat 2,5-Dichloropyridine-3,4-diamine with a high

degree of caution and to conduct a thorough, compound-specific risk assessment before

handling. This document should be used as a supplementary resource to internal safety

protocols.

Hazard Identification and Classification
Based on an analysis of analogous chemical structures, 2,5-Dichloropyridine-3,4-diamine is

anticipated to be a hazardous substance. The primary hazards are associated with irritation to

the skin, eyes, and respiratory system, and it may be harmful if swallowed.

The following table summarizes the GHS hazard classifications found for structurally similar

dichlorinated aminopyridines. It is prudent to assume that 2,5-Dichloropyridine-3,4-diamine
exhibits a similar hazard profile.
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Hazard Class Hazard Category Hazard Statement
Applicable to

Analogs

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

2,3-Diamino-6-

chloropyridine[1], 4-

Amino-3,5-

dichloropyridine[2],

2,5-

Dichloropyridine[3],

2,6-Dichloropyridine-

3,4-diamine[4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

2,3-Diamino-6-

chloropyridine[1], 4-

Amino-3,5-

dichloropyridine[2],

2,5-Dichloropyridine[3]

[5], 2,6-

Dichloropyridine-3,4-

diamine[4], 4-Amino-

2,5-dichloropyridine[6]

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation

2,3-Diamino-6-

chloropyridine[1], 4-

Amino-3,5-

dichloropyridine[2],

2,5-Dichloropyridine[3]

[5], 4-Amino-2,5-

dichloropyridine[6]

Serious Eye

Damage/Eye Irritation
Category 1

H318: Causes serious

eye damage

2,6-Dichloropyridine-

3,4-diamine[4]

Respiratory

Sensitization
Category 1

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled

2,3-Diamino-6-

chloropyridine[1]
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Skin Sensitization Category 1
H317: May cause an

allergic skin reaction

2,3-Diamino-6-

chloropyridine[1]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

2,3-Diamino-6-

chloropyridine[1], 4-

Amino-3,5-

dichloropyridine[2],

2,5-Dichloropyridine[3]

[5], 2,6-

Dichloropyridine-3,4-

diamine[4], 4-Amino-

2,5-dichloropyridine[6]

Signal Word: Warning (Potentially Danger for eye damage, based on analogs)

Physical and Chemical Properties
While specific data for 2,5-Dichloropyridine-3,4-diamine is limited, the table below presents

information for a closely related isomer, 2,6-Dichloropyridine-3,4-diamine, to provide an

estimate of its physical state.

Property Value for 2,6-Dichloropyridine-3,4-diamine

Molecular Formula C₅H₅Cl₂N₃

Molecular Weight 178.02 g/mol [4]

Appearance Likely a solid

Experimental Protocols
Specific experimental safety and toxicology protocols for 2,5-Dichloropyridine-3,4-diamine
have not been identified in the reviewed literature. Due to the anticipated hazards, any

experimental work should be preceded by a rigorous risk assessment. Standard toxicological

assays that could be considered include:

Acute Oral, Dermal, and Inhalation Toxicity Studies: To determine LD50 and LC50 values.
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Skin and Eye Irritation/Corrosion Studies: (e.g., using in vitro models like EpiDerm™ or

EpiOcular™).

Ames Test: To assess mutagenic potential.

All such studies must be conducted in a certified laboratory following established guidelines

(e.g., OECD, EPA).

Safe Handling and Personal Protective Equipment
(PPE)
A stringent operational workflow is critical for safely managing 2,5-Dichloropyridine-3,4-
diamine. The following diagram outlines the recommended procedure from receipt to disposal.
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Preparation & Engineering Controls

Handling Operations

Post-Handling & Disposal

Conduct Risk Assessment

Work in a certified
Chemical Fume Hood

Ensure Eyewash Station &
Safety Shower are accessible

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh and handle solid
to minimize dust generation

Keep container tightly closed
when not in use

Decontaminate all equipment
and work surfaces

Wash hands thoroughly Segregate and label waste
for halogenated compounds

Dispose of waste through
approved channels

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of 2,5-Dichloropyridine-3,4-diamine.
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Personal Protective Equipment (PPE)
Based on the hazards identified for analogous compounds, the following PPE is mandatory.

Protection Type Recommended Equipment Rationale

Eye/Face Protection
Tightly fitting chemical safety

goggles or a full-face shield.

Protects against dust particles

and potential splashes,

preventing serious eye

irritation.[2][5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber), a

lab coat, and full-length pants.

Prevents skin contact, which is

expected to cause irritation.[2]

[5]

Respiratory Protection
A NIOSH-approved particulate

respirator (e.g., N95) or higher.

Necessary when handling the

powder outside of a fume hood

or if dust generation is likely, to

prevent respiratory tract

irritation.[1]

First-Aid Measures
In the event of exposure, immediate action is crucial.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Seek medical

attention if irritation occurs or persists.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[1][2]

Accidental Release Measures
In case of a spill, a structured response is necessary to mitigate exposure and environmental

contamination.
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Spill Occurs

Evacuate immediate area
and restrict access

Don appropriate PPE
(including respiratory protection)

Cover solid spill with an inert
absorbent material (e.g., sand,

vermiculite) to prevent dust

Carefully sweep or scoop up
material into a labeled,

sealable container for disposal

Decontaminate spill area
with a suitable solvent, collecting

rinsate as hazardous waste

Ventilate the area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of 2,5-Dichloropyridine-3,4-diamine.
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Toxicological Information and Signaling Pathways
There is no specific toxicological data or information on signaling pathways for 2,5-
Dichloropyridine-3,4-diamine in the public domain. The irritant effects of its analogs on skin,

eyes, and mucous membranes are likely due to direct cellular damage upon contact. The

mechanisms of potential systemic toxicity or sensitization are unknown. Professionals in drug

development should consider commissioning toxicological studies to understand the

compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile and to identify

any potential off-target effects or toxicity mechanisms before advancing it as a drug candidate.

Disposal Considerations
All waste containing 2,5-Dichloropyridine-3,4-diamine, including unused material and

contaminated lab supplies (e.g., gloves, weighing paper), must be collected in designated,

sealed, and clearly labeled waste containers. As a chlorinated compound, it should be

disposed of as halogenated organic waste. Disposal must be handled by a licensed hazardous

waste disposal company in accordance with all local, state, and federal regulations.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1321981#2-5-dichloropyridine-3-4-diamine-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1321981#2-5-dichloropyridine-3-4-diamine-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1321981#2-5-dichloropyridine-3-4-diamine-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1321981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

